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Compound of Interest

Compound Name: Cycloundecanone

Cat. No.: B1197894

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a formal safety assessment or the advice of a qualified professional. All
laboratory work should be conducted in accordance with established safety protocols and
regulations.

Introduction

Cycloundecanone is a cyclic ketone with the chemical formula C11H200. While its structural
analogs, such as cyclohexanone and cyclododecanone, are well-characterized, publicly
available data on the specific toxicity and biological effects of cycloundecanone is limited.
This guide provides a comprehensive overview of the known safety, handling, and
physicochemical properties of cycloundecanone, drawing from available safety data sheets
and chemical databases. Due to the scarcity of toxicological data, a precautionary approach to
handling is strongly recommended.

Physicochemical Properties

A summary of the key physical and chemical properties of cycloundecanone is presented in
Table 1. This information is essential for safe handling, storage, and experimental design.

Table 1: Physical and Chemical Properties of Cycloundecanone
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Property Value Reference
CAS Number 878-13-7 (11121131141
Molecular Formula C11H200 [11[2][3]
Molecular Weight 168.28 g/mol [1112][3]
Appearance Data not available

Melting Point 9-10 °C [2]

Boiling Point 106 °C at 4 mmHg [2]
Density 0.898 g/mL at 25 °C [2]

Flash Point 205 °F (96.1 °C) [5]
Refractive Index n20/D 1.481 [2]
Solubility Data not available

Safety and Hazard Information

According to the available Safety Data Sheet (SDS), cycloundecanone is not classified as a
hazardous substance under the 2012 OSHA Hazard Communication Standard (29 CFR
1910.122). However, a critical point highlighted in the SDS is that 100% of the mixture consists
of ingredient(s) of unknown acute toxicity.[1] This lack of data necessitates that the substance
be handled with care, assuming it could be potentially hazardous.

Table 2: Hazard Identification and Precautionary Statements
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Hazard Class Classification Precautionary Statements

Acute Toxicity (Oral, Dermal, P264: Wash hands thoroughly
Unknown

Inhalation) after handling.

P280: Wear protective
Skin Corrosion/Irritation Not classified gloves/protective clothing/eye
protection/face protection.

) P280: Wear protective
Serious Eye Damage/Eye » ) ]
o Not classified gloves/protective clothing/eye
[rritation ] ]
protection/face protection.

Respiratory or Skin

o Not classified Data not available
Sensitization
Germ Cell Mutagenicity Not classified Data not available
Carcinogenicity Not classified Data not available
Reproductive Toxicity Not classified Data not available
Specific Target Organ Toxicity N )
] Not classified Data not available
(Single Exposure)
Specific Target Organ Toxicity » )
Not classified Data not available
(Repeated Exposure)
Aspiration Hazard Not classified Data not available

Source: Santa Cruz Biotechnology, Inc. Safety Data Sheet[1]

Handling and Storage

Proper handling and storage procedures are critical to ensure the safety of laboratory
personnel. The following recommendations are based on the available SDS.[1]

Personal Protective Equipment (PPE)

A standardized workflow for donning and using PPE when handling cycloundecanone is
essential.
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Preparation Donning Sequence Safe Handling

Wear Safety Glasses Use NIOSH/MSHA Approved
Select Appropriate PPE H Wear Protective Clothing }—> Wear Protective Gloves }—» with Side Shields }—» Respirator (if needed)

Handle Cycloundecanone
in a Well-Ventilated Area

Assess Risks
(Unknown Toxicity)

Click to download full resolution via product page

Personal Protective Equipment (PPE) Workflow for Handling Cycloundecanone.

Safe Handling Practices

» Ventilation: Always handle cycloundecanone in a well-ventilated area, preferably in a
chemical fume hood, to minimize inhalation exposure.[1]

e Avoid Contact: Avoid contact with skin, eyes, and clothing.
e Hygiene: Wash hands thoroughly after handling.[1]

e Ignition Sources: Keep away from heat and sources of ignition.

Storage Conditions

» Container: Keep the container tightly closed in a dry and well-ventilated place.[1]
o Temperature: Store at room temperature.[1]

» Incompatible Materials: Avoid storage with strong oxidizing agents.[1]

Toxicity Information

As of the date of this guide, there is no specific toxicological data available for
cycloundecanone in the public domain. Studies on acute, sub-chronic, and chronic toxicity, as
well as mutagenicity, carcinogenicity, and reproductive toxicity, have not been found. The SDS
states "100% of the mixture consists of ingredient(s) of unknown toxicity".[1]

The absence of toxicity data underscores the importance of the precautionary principle in the
handling and use of this compound. Researchers should treat cycloundecanone as a
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substance of unknown toxicity and take all necessary precautions to minimize exposure.

Hazard Assessment for
Cycloundecanone

Search for
Toxicity Data

Specific Toxicity
Data Available?

Conclusion:
Data Deficient
(Unknown Toxicity)

Apply Precautionary Principle:
Treat as Potentially Hazardous

Implement Strict
Engineering and
Administrative Controls & PPE

Click to download full resolution via product page

Logical Flow for Hazard Assessment of Cycloundecanone.

First Aid Measures
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In case of exposure, follow these first aid measures as outlined in the SDS.[1]

Table 3: First Aid Procedures for Cycloundecanone Exposure

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration.

Skin Contact Wash skin with soap and water.

Eye Contact Wash with plenty of water.

Never give anything by mouth to an

Ingestion ] _
unconscious person. Clean mouth with water.

Source: Santa Cruz Biotechnology, Inc. Safety Data Sheet[1]

It is always recommended to consult a physician if necessary after any exposure.[1]
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Exposure Occurs

Identify Route of Exposure

Inhalation Skin

Ingestion

First Aid Respons¢

Ingestion:
Skin Contact: Eye Contact: Clean mouth with water.
Wash with soap and water. Flush with plenty of water. Do not give anything by mouth
to an unconscious person.

Inhalation:
Move to fresh air, give oxygen
if breathing is difficult.

Seek Medical Attention
if Necessary

Click to download full resolution via product page

First Aid Workflow for Cycloundecanone Exposure.

Fire-Fighting Measures

« Suitable Extinguishing Media: Use extinguishing measures that are appropriate to the local
circumstances and the surrounding environment.[1]

* Specific Hazards: No information available.[1]
e Hazardous Combustion Products: Carbon oxides.[1]

+ Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with
pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1]

Accidental Release Measures

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1197894?utm_src=pdf-body-img
https://www.benchchem.com/product/b1197894?utm_src=pdf-body
https://datasheets.scbt.com/sds/aghs/en/sc-239635.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-239635.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-239635.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-239635.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Personal Precautions: Ensure adequate ventilation, especially in confined areas.[1]
e Environmental Precautions: See Section 12 for additional Ecological Information.[1]

o Containment and Cleaning: Prevent further leakage or spillage if safe to do so. Pick up and
transfer to properly labeled containers.[1]

Ecological Information

The ecotoxicity of cycloundecanone is not well-documented. The available SDS suggests that
it may cause long-lasting harmful effects to aquatic life, with 100% of the mixture consisting of
components of unknown hazards to the aquatic environment.[1] Information on persistence,
degradability, bioaccumulation, and mobility is not available.[1]

Disposal Considerations

Disposal of cycloundecanone and its containers should be in accordance with all applicable
regional, national, and local laws and regulations.[1] Do not reuse the container.[1]

Conclusion

This technical guide summarizes the currently available safety, handling, and physicochemical
information for cycloundecanone. The most significant finding is the profound lack of
toxicological data for this compound. Therefore, all work with cycloundecanone should be
conducted under the assumption that it is potentially hazardous. Adherence to strict safety
protocols, including the use of appropriate personal protective equipment and engineering
controls, is paramount. Further research into the toxicological profile of cycloundecanone is
necessary to fully characterize its potential risks to human health and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-cycloundecanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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